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molecular formula C12H19NO4 B8750593 3-(Tert-butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-4-carboxylic acid

3-(Tert-butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-4-carboxylic acid

Cat. No. B8750593
M. Wt: 241.28 g/mol
InChI Key: YZGMACWAGDITOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09181279B2

Procedure details

To a mixture of tert-butyl 4-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (D16) (615 mg, 2.73 mmol) in acetone/water (30/20 ml) NaH2PO4.2H2O (426 mg, 2.73 mmol), 2-methyl-2-butene (1.3 ml, 12.28 mmol) and NaClO2 (864 mg, 9.55 mmol) were added and the reaction mixture was stirred at RT overnight. Solvents were evaporated in vacuo and the remaining residue was taken up into EtOAc (10 ml) and water (10 ml). Phases were separated and the aqueous layer was extracted with EtOAc (2×10 ml). The combined organic extracts after solvent evaporation afforded the title compound (D17) (0.5 g).
Name
tert-butyl 4-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
Quantity
615 mg
Type
reactant
Reaction Step One
[Compound]
Name
NaH2PO4.2H2O
Quantity
426 mg
Type
reactant
Reaction Step One
Name
2-methyl-2-butene
Quantity
1.3 mL
Type
reactant
Reaction Step One
Name
NaClO2
Quantity
864 mg
Type
reactant
Reaction Step One
Name
acetone water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound ( D17 )

Identifiers

REACTION_CXSMILES
[CH:1]([CH:3]1[CH2:9][CH:8]2[CH:6]([CH2:7]2)[CH2:5][N:4]1[C:10]([O:12][C:13]([CH3:16])([CH3:15])[CH3:14])=[O:11])=[O:2].CC(=CC)C.[O-:22]Cl=O.[Na+]>CC(C)=O.O>[C:13]([O:12][C:10]([N:4]1[CH:3]([C:1]([OH:22])=[O:2])[CH2:9][CH:8]2[CH:6]([CH2:7]2)[CH2:5]1)=[O:11])([CH3:16])([CH3:15])[CH3:14] |f:2.3,4.5|

Inputs

Step One
Name
tert-butyl 4-formyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
Quantity
615 mg
Type
reactant
Smiles
C(=O)C1N(CC2CC2C1)C(=O)OC(C)(C)C
[Compound]
Name
NaH2PO4.2H2O
Quantity
426 mg
Type
reactant
Smiles
Name
2-methyl-2-butene
Quantity
1.3 mL
Type
reactant
Smiles
CC(C)=CC
Name
NaClO2
Quantity
864 mg
Type
reactant
Smiles
[O-]Cl=O.[Na+]
Name
acetone water
Quantity
20 mL
Type
solvent
Smiles
CC(=O)C.O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at RT overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
Solvents were evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
Phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with EtOAc (2×10 ml)
CUSTOM
Type
CUSTOM
Details
The combined organic extracts after solvent evaporation

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound ( D17 )
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC2CC2CC1C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.5 g
YIELD: CALCULATEDPERCENTYIELD 75.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.